![molecular formula C13H20N2O5S B2432459 2-((3-(N,4-dimethylphenylsulfonamido)-2-hydroxypropyl)amino)acetic acid CAS No. 1040643-52-4](/img/structure/B2432459.png)
2-((3-(N,4-dimethylphenylsulfonamido)-2-hydroxypropyl)amino)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((3-(N,4-dimethylphenylsulfonamido)-2-hydroxypropyl)amino)acetic acid, also known as DMPA-Gly, is a chemical compound that has gained attention in the scientific community for its potential applications in drug delivery systems. This compound is a derivative of N-(4-hydroxyphenyl)glycine, which is a non-proteinogenic amino acid. DMPA-Gly has been synthesized by various methods and has shown promising results in scientific research.
Scientific Research Applications
- Pyrazoline derivatives, including our compound of interest, have demonstrated antibacterial effects. Researchers have reported their inhibitory action against bacterial growth, making them potential candidates for novel antibiotics .
- Pyrazolines have also shown antifungal activity. Our compound may inhibit fungal growth and could be explored as an antifungal agent in the treatment of fungal infections .
- Oxidative stress contributes to various diseases. Pyrazoline derivatives, including our compound, exhibit antioxidant properties by scavenging free radicals and reducing oxidative damage .
- Acetylcholinesterase (AchE) plays a crucial role in nerve impulse transmission. Our compound may modulate AchE activity, potentially affecting neurological health .
- Pyrazolines have been associated with anti-inflammatory effects. Our compound might inhibit inflammatory pathways, making it relevant for managing inflammatory conditions .
- Pyrazoline derivatives have been investigated for their antitumor properties. Our compound may interfere with tumor cell growth and survival .
Antibacterial Activity
Antifungal Properties
Antioxidant Potential
Neuroprotective Effects
Anti-Inflammatory Activity
Antitumor Potential
properties
IUPAC Name |
2-[[2-hydroxy-3-[methyl-(4-methylphenyl)sulfonylamino]propyl]amino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O5S/c1-10-3-5-12(6-4-10)21(19,20)15(2)9-11(16)7-14-8-13(17)18/h3-6,11,14,16H,7-9H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBUDRTLGWDAOGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(CNCC(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-(N,4-dimethylphenylsulfonamido)-2-hydroxypropyl)amino)acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.